Cas no 22226-24-0 (Tetradecanoic acid, 2-hydroxy-13-methyl-)
22226-24-0 structure
Product Name:Tetradecanoic acid, 2-hydroxy-13-methyl-
CAS No:22226-24-0
MF:C15H30O3
MW:258.396905422211
CID:1411681
PubChem ID:56635137
Update Time:2025-04-20
Tetradecanoic acid, 2-hydroxy-13-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Tetradecanoic acid, 2-hydroxy-13-methyl-
- 2-hydroxy-13-methyltetradecanoic acid
- DTXSID50718148
- SCHEMBL22634111
- 22226-24-0
-
- Inchi: 1S/C15H30O3/c1-13(2)11-9-7-5-3-4-6-8-10-12-14(16)15(17)18/h13-14,16H,3-12H2,1-2H3,(H,17,18)
- InChI Key: VORFIVRUGMJWAE-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)CCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 258.2196
- Monoisotopic Mass: 258.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Tetradecanoic acid, 2-hydroxy-13-methyl- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
22226-24-0 (Tetradecanoic acid, 2-hydroxy-13-methyl-) Related Products
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- 13748-90-8(L-Leucic Acid)
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- 17407-56-6((2R)-2-Hydroxy-3-methylbutanoic Acid)
- 16742-48-6(2-Hydroxyicosanoic acid)
- 1330-70-7(2-Hydroxyoctadecanoic acid)
- 19790-86-4(2-hydroxyundecanoic acid)
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